Oberadilol
Oberadilol
Brand Name:
Vulcanchem
CAS No.:
114856-44-9
VCID:
VC20866428
InChI:
InChI=1S/C25H30ClN5O3/c1-16-10-23(33)30-31-24(16)17-5-8-20(9-6-17)28-15-25(2,3)29-13-21(32)14-34-22-11-19(26)7-4-18(22)12-27/h4-9,11,16,21,28-29,32H,10,13-15H2,1-3H3,(H,30,33)
SMILES:
CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O
Molecular Formula:
C25H30ClN5O3
Molecular Weight:
484.0 g/mol
Oberadilol
CAS No.: 114856-44-9
Cat. No.: VC20866428
Molecular Formula: C25H30ClN5O3
Molecular Weight: 484.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114856-44-9 |
|---|---|
| Molecular Formula | C25H30ClN5O3 |
| Molecular Weight | 484.0 g/mol |
| IUPAC Name | 4-chloro-2-[2-hydroxy-3-[[2-methyl-1-[4-(4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl)anilino]propan-2-yl]amino]propoxy]benzonitrile |
| Standard InChI | InChI=1S/C25H30ClN5O3/c1-16-10-23(33)30-31-24(16)17-5-8-20(9-6-17)28-15-25(2,3)29-13-21(32)14-34-22-11-19(26)7-4-18(22)12-27/h4-9,11,16,21,28-29,32H,10,13-15H2,1-3H3,(H,30,33) |
| Standard InChI Key | SHAJOALCPZUGLR-UHFFFAOYSA-N |
| SMILES | CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O |
| Canonical SMILES | CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O |
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